Cas no 852450-65-8 (methyl 4-{2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate)

• Product Name: methyl 4-{2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate
• CAS No: 852450-65-8
• MF: C₂₁H₁₆FN₅O₄
• MW: 421.381247520447
• CID: 5759473
• PubChem ID: 16798509
• Update Time: 2025-05-23

methyl 4-{2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• STL074480
• F0679-0401
• SR-01000137153
• methyl 4-(2-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamido)benzoate
• 852450-65-8
• methyl 4-{2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate
• methyl 4-({[1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetyl}amino)benzoate
• AKOS005683999
• methyl 4-[[2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]benzoate
• SR-01000137153-1
• methyl 4-(2-(1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamido)benzoate
• Benzoic acid, 4-[[2-[1-(4-fluorophenyl)-1,4-dihydro-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]-, methyl ester
• methyl 4-{2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate

• Inchi： 1S/C21H16FN5O4/c1-31-21(30)13-2-6-15(7-3-13)25-18(28)11-26-12-23-19-17(20(26)29)10-24-27(19)16-8-4-14(22)5-9-16/h2-10,12H,11H2,1H3,(H,25,28)
• InChI Key： TYEMUYOJOKFWFW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C=N1)C(N(C=N2)CC(NC1C=CC(C(=O)OC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 421.11863217g/mol
• Monoisotopic Mass: 421.11863217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.85±0.70(Predicted)

Additional information on methyl 4-{2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzoate

Methyl 4-{2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate: A Comprehensive Overview

The compound methyl 4-{2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate (CAS No. 852450-65-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazolo[3,4-d]pyrimidine core and a fluorophenyl substituent. The presence of these functional groups makes it a promising candidate for applications in drug discovery, catalysis, and advanced materials development.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to interact with various biological targets, such as kinases and proteases. The fluorophenyl group in this compound adds further complexity to its structure and enhances its pharmacokinetic properties. Researchers have demonstrated that such substitutions can significantly improve the bioavailability and stability of drug candidates.

The synthesis of methyl 4-{2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring system and the subsequent introduction of the fluorophenyl substituent. This process requires precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in this area is the use of this compound as a precursor for advanced materials. Its unique electronic properties make it a strong candidate for applications in organic electronics and optoelectronics. For instance, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The benzoate group in the molecule plays a crucial role in enhancing its solubility and processability.

In addition to its chemical significance, this compound has also been studied for its environmental impact. Recent studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. This makes it a safer alternative to traditional chemicals used in certain industrial processes.

Looking ahead, the development of novel synthetic routes for methyl 4-{2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamido}benzoate is expected to further expand its applications. Researchers are particularly interested in exploring its potential as a building block for more complex molecular architectures. The integration of machine learning algorithms into synthetic planning could accelerate the discovery of new derivatives with enhanced properties.

In conclusion, methyl 4-{2-[1-(4-fluorophenyl)-